1-(tert-butyl)-4-methyl-6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 1-tert-butyl-4-methyl-6-(2-oxo-2-pyrrolidin-1-ylethyl)pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C16H23N5O2/c1-11-12-9-17-21(16(2,3)4)14(12)15(23)20(18-11)10-13(22)19-7-5-6-8-19/h9H,5-8,10H2,1-4H3
• InChI Key: OLZYZYHJSBUOHT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C2=C1C=NN2C(C)(C)C)CC(=O)N3CCCC3
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol

Description

1-(tert-butyl)-4-methyl-6-(2-oxo-2-(pyrrolidin-1-yl)ethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C16H23N5O2 and its molecular weight is 317.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Divergent and Solvent-Dependent Reactions

  A study explored the synthesis of various derivatives, including pyridazines and pyrrolidin-1-yl compounds, through divergent synthesis involving careful selection of solvents and temperatures. This research highlights the chemical flexibility and potential for producing structurally diverse compounds from similar starting materials (Rossi et al., 2007).

• Regioselectivity in Synthesis

  Another study investigated the synthesis of 1-tert-butyl-3(5)-(trifluoromethyl)-1H-pyrazoles, demonstrating the impact of reaction media on the formation of specific pyrazole derivatives, a process relevant to the synthesis of similar compounds (Martins et al., 2012).

• Synthesis of Anticancer Agents

  Research into imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines, structurally related to the compound , found that these derivatives exhibit antitumor activity, emphasizing the potential of related compounds in medicinal chemistry (Temple et al., 1987).

Applications in Medicinal Chemistry

• Cardiovascular Research

  A study on 1,2,4-triazolo[1,5-a]pyrimidines fused to various heterocyclic systems, including compounds structurally similar to the queried compound, found significant coronary vasodilating and antihypertensive activities, suggesting potential cardiovascular therapeutic applications (Sato et al., 1980).

• Antitumor Activity

  Novel benzimidazole derivatives, including compounds with tert-butyl pyrazole moieties, were found to exhibit high activity against various cancer cell lines, indicating the importance of similar structures in cancer research (Abonía et al., 2011).

• Synthesis of Novel Antitumor Agents

  A study on oxadiazole and trifluoromethylpyridine derivatives, closely related in structure to the queried compound, demonstrated potential medical applications in cancer treatment, highlighting the significance of such compounds in therapeutic research (Maftei et al., 2016).